N-[5-chloro-2-(4-propanoylpiperazin-1-yl)phenyl]acetamide

• Molecular Formula: C15H20ClN3O2
• Molecular Weight: 309.79 g/mol
• IUPAC Name: N-[5-chloro-2-(4-propanoylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C15H20ClN3O2/c1-3-15(21)19-8-6-18(7-9-19)14-5-4-12(16)10-13(14)17-11(2)20/h4-5,10H,3,6-9H2,1-2H3,(H,17,20)
• InChI Key: UUDLZGMKIIYFEX-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)Cl)NC(=O)C

Description

N-[5-chloro-2-(4-propanoylpiperazin-1-yl)phenyl]acetamide, also known as CP-122,288, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

N-[5-chloro-2-(4-propanoylpiperazin-1-yl)phenyl]acetamide acts as a partial agonist at the 5-HT1B receptor, meaning it activates the receptor to a lesser degree than a full agonist but still produces a response. This results in the modulation of serotonin signaling in the brain, leading to changes in mood and behavior.
Biochemical and Physiological Effects:
Studies have shown that N-[5-chloro-2-(4-propanoylpiperazin-1-yl)phenyl]acetamide can reduce anxiety-like behavior in animal models and improve depressive symptoms in humans. It has also been found to have anxiolytic and antidepressant effects without producing sedation or cognitive impairment, making it a potential alternative to current treatments that have these side effects.

Advantages and Limitations for Lab Experiments

One advantage of N-[5-chloro-2-(4-propanoylpiperazin-1-yl)phenyl]acetamide is its selectivity for the 5-HT1B receptor, allowing for more targeted effects and potentially fewer side effects. However, its partial agonist activity may limit its efficacy compared to full agonists. Additionally, further research is needed to fully understand its pharmacokinetics and potential interactions with other drugs.

Future Directions

Future research on N-[5-chloro-2-(4-propanoylpiperazin-1-yl)phenyl]acetamide could focus on optimizing its pharmacological properties, such as improving its potency and selectivity. It could also be studied in combination with other drugs or therapies to enhance its therapeutic effects. Additionally, investigating its effects on other serotonin receptor subtypes and other neurotransmitter systems could provide further insight into its mechanism of action and potential therapeutic applications.
In conclusion, N-[5-chloro-2-(4-propanoylpiperazin-1-yl)phenyl]acetamide is a promising compound with potential therapeutic applications in the treatment of anxiety and depression. Its selectivity for the 5-HT1B receptor and lack of sedative or cognitive side effects make it an attractive candidate for drug development. Further research is needed to fully understand its pharmacological properties and potential clinical applications.

Synthesis Methods

N-[5-chloro-2-(4-propanoylpiperazin-1-yl)phenyl]acetamide can be synthesized through a multistep process involving the reaction of 5-chloro-2-nitroaniline with 4-propanoylpiperazine, followed by reduction, acetylation, and purification. The final product is obtained as a white to off-white powder with a melting point of 155-157°C.

Scientific Research Applications

N-[5-chloro-2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been studied extensively for its potential therapeutic applications, particularly in the treatment of anxiety and depression. It has been shown to bind selectively to the 5-HT1B receptor, a subtype of serotonin receptor, and modulate its activity. This receptor is involved in the regulation of mood, anxiety, and stress, making it a promising target for drug development.